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Compound of Interest

Compound Name: GSK3326595

Cat. No.: B10829419

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the preparation, storage, and use of
stock solutions of GSK3326595, a potent and selective inhibitor of Protein Arginine
Methyltransferase 5 (PRMT5), for cell culture experiments.

Physicochemical Properties of GSK3326595

A summary of the key physicochemical properties of GSK3326595 is presented below. This
information is crucial for accurate stock solution preparation and handling.

Property Value Source(s)
Synonyms EPZ015938 [1112]
Molecular Formula C24H32N603 [3]
Molecular Weight 452.6 g/mol [3]
Appearance White to yellow solid [2]
Solubility Soluble in Dimethyl Sulfoxide (R4
(DMSO0)
Purity >98% [3]
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GSK3326595 Stock Solution Preparation Protocol

This protocol outlines the steps for preparing a 10 mM stock solution of GSK3326595 in
DMSO.

Materials:

o GSK3326595 powder

e Anhydrous/sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated balance

» Vortex mixer

» Ultrasonic bath (recommended)

Protocol:

e Pre-warm DMSO: Bring the anhydrous/sterile DMSO to room temperature before use to
prevent moisture absorption.

o Weigh GSK3326595: Accurately weigh the desired amount of GSK3326595 powder using a
calibrated balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.526 mg
of GSK3326595.

e Dissolve in DMSO: Add the appropriate volume of DMSO to the GSK3326595 powder. To
continue the example, add 1 mL of DMSO to 4.526 mg of GSK3326595.

o Ensure Complete Dissolution: Vortex the solution vigorously. If necessary, use an ultrasonic
bath to facilitate complete dissolution.[1][5] Visually inspect the solution to ensure no solid
particles are present.

 Aliquot for Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles which can degrade the
compound.[1]
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o Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[1][4]

Stock Solution Calculation Table:

) Mass of Mass of Mass of

Desired Stock
. GSK3326595 (for 1 GSK3326595 (for 5 GSK3326595 (for
Concentration
mL) mL) 10 mL)

1mM 0.453 mg 2.265 mg 4.526 mg
5 mM 2.265 mg 11.325 mg 22.65mg
10 mM 4.526 mg 22.65 mg 45.26 mg

Use in Cell Culture

The prepared GSK3326595 stock solution can be used for various cell-based assays.
General Guidelines:
e Thawing: When ready to use, thaw an aliquot of the stock solution at room temperature.

 Dilution: Dilute the stock solution to the desired final concentration in your cell culture
medium. It is recommended to perform serial dilutions to achieve low nanomolar
concentrations accurately.

e Vehicle Control: Always include a vehicle control (DMSOQ) in your experiments at the same
final concentration as used for the GSK3326595 treatment.

o Working Concentrations: The effective concentration of GSK3326595 can vary depending on
the cell line and experimental duration. Typical working concentrations reported in the
literature range from 10 nM to 10 pM.[1][3]

Reported Effective Concentrations in Cell Lines:
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Cell Line(s) Concentration Duration Application Source(s)
SARS-CoV-2
HEK-293, A549 10-100 nM 24-72 h ] ] [1]
infection
Peritoneal o
100 nM 12 h M1 polarization [1]
Macrophages

Breast Cancer

0.5uM 4 days Cell viability [1]
Cells
Mantle Cell
Cell death
Lymphoma 0.15-10 pM 72 h ) ) [1]
induction
(MCL)
MDM4
Z-138, MCF-7, )
200 nM N/A alternative [3]
JM1, DOHH-2 o
splicing

Mechanism of Action and Signaling Pathway

GSK3326595 is a selective inhibitor of PRMT5, an enzyme that catalyzes the symmetric
dimethylation of arginine residues on both histone and non-histone proteins.[6][7] The inhibition
of PRMT5 by GSK3326595 leads to the activation of the p53 tumor suppressor pathway
through the alternative splicing of MDM4, a negative regulator of p53.[2][3][8] This ultimately
results in cell cycle arrest and apoptosis in susceptible cancer cell lines.
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Caption: GSK3326595 inhibits PRMTS5, leading to p53 activation.

Experimental Workflow

The following diagram illustrates a typical workflow for using GSK3326595 in cell culture
experiments.
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Caption: Workflow for GSK3326595 cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10829419#how-to-prepare-gsk3326595-stock-
solution-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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